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Compound of Interest

Compound Name: 2-Hydroxymethyl benzoic acid

Cat. No.: B1293570 Get Quote

Introduction

2-Hydroxymethylbenzoic acid is a valuable bifunctional molecule serving as a key intermediate

in the synthesis of various pharmaceuticals and specialty chemicals. Its structure, featuring

both a carboxylic acid and a primary alcohol, allows for diverse chemical modifications. This

document outlines a detailed protocol for the synthesis of 2-Hydroxymethylbenzoic acid via the

catalytic hydrogenation of phthalaldehydic acid.

Data Presentation
The following table summarizes the key quantitative data for the synthesis of 2-

Hydroxymethylbenzoic acid from phthalaldehydic acid.
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Parameter Value

Starting Material Phthalaldehydic acid

Catalyst 5% Palladium on Alumina (Pd/Al₂O₃)

Solvent 10% Aqueous Sodium Bicarbonate (NaHCO₃)

Reaction Temperature 22°C

Hydrogen Pressure 10 bar

Reaction Time 2 hours (until cessation of H₂ uptake)

Product Melting Point 130°C[1]

Theoretical Yield Not explicitly stated, but implied to be high

Purity Not explicitly stated

Experimental Workflow
The synthesis of 2-Hydroxymethylbenzoic acid from phthalaldehydic acid involves the

dissolution of the starting material in an alkaline solution, followed by catalytic hydrogenation

and subsequent acidic workup to precipitate the final product.
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Reaction Setup

Hydrogenation

Product Isolation

Dissolve Phthalaldehydic Acid in 10% NaHCO₃ Solution

Add 5% Pd/Al₂O₃ Catalyst

Hydrogenate at 10 bar H₂ and 22°C for 2 hours

Separate Catalyst from Solution

Acidify with HCl to pH 4-5

Precipitation of 2-Hydroxymethylbenzoic Acid

Isolate Product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-Hydroxymethylbenzoic acid.
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Experimental Protocol
This protocol details the synthesis of 2-Hydroxymethylbenzoic acid from phthalaldehydic acid

via catalytic hydrogenation.[1]

Materials:

Phthalaldehydic acid (125 parts by weight)

10% Sodium Bicarbonate (NaHCO₃) solution (750 parts by weight)

5% Palladium on Alumina (Pd/Al₂O₃) catalyst (6.25 parts by weight)

Hydrogen (H₂) gas

Hydrochloric acid (HCl)

Equipment:

Hydrogenation reactor

Stirrer

Filtration apparatus

pH meter or pH paper

Standard laboratory glassware

Procedure:

Reaction Setup: In a suitable hydrogenation reactor, dissolve 125 parts by weight of

phthalaldehydic acid in 750 parts by weight of a 10% aqueous sodium bicarbonate solution.

Catalyst Addition: To the resulting solution, add 6.25 parts by weight of a 5% Palladium on

Alumina catalyst.

Hydrogenation: Seal the reactor and pressurize with hydrogen gas to 10 bar. Maintain the

reaction temperature at 22°C and stir the mixture. The hydrogenation is typically complete
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within 2 hours, indicated by the cessation of hydrogen uptake.

Catalyst Removal: After the reaction is complete, carefully vent the excess hydrogen from

the reactor. Separate the catalyst from the reaction solution by filtration.

Product Precipitation: Transfer the filtrate to a clean vessel. Slowly add hydrochloric acid to

the solution while stirring to acidify it to a pH of 4-5. A white precipitate of 2-

Hydroxymethylbenzoic acid will form.

Product Isolation: Isolate the precipitated product by filtration. Wash the solid with cold water

and dry it under vacuum to obtain the final product.

Characterization: The melting point of the purified 2-Hydroxymethylbenzoic acid is expected

to be 130°C.[1] Further characterization can be performed using techniques such as NMR,

IR, and mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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